Cas no 2098014-96-9 (2-(4-formyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetic acid)

• Product Name: 2-(4-formyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetic acid
• CAS No: 2098014-96-9
• MF: C₁₀H₈N₂O₃S
• MW: 236.247120857239
• CID: 5724945
• PubChem ID: 121213554
• Update Time: 2025-06-13

2-(4-formyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• AKOS026724023
• 2-(4-formyl-3-thiophen-2-ylpyrazol-1-yl)acetic acid
• 2-(4-formyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetic acid
• starbld0034784
• 2098014-96-9
• F2198-5099
• 1H-Pyrazole-1-acetic acid, 4-formyl-3-(2-thienyl)-

• Inchi： 1S/C10H8N2O3S/c13-6-7-4-12(5-9(14)15)11-10(7)8-2-1-3-16-8/h1-4,6H,5H2,(H,14,15)
• InChI Key： UMMPAJIPMSOOEX-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(C=O)=CN(CC(=O)O)N=1

Computed Properties

• Exact Mass: 236.02556330g/mol
• Monoisotopic Mass: 236.02556330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 491.3±45.0 °C(Predicted)
• pka: 3.44±0.10(Predicted)

Additional information on 2-(4-formyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetic acid

Introduction to 2-(4-formyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetic Acid (CAS No. 2098014-96-9)

2-(4-formyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetic acid, identified by its CAS number 2098014-96-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound features a unique structural motif combining a pyrazole ring, a thiophene ring, and an acetic acid moiety, making it a versatile scaffold for the development of novel bioactive molecules.

The compound's structure is characterized by a formyl group attached to a pyrazole ring, which is further substituted with a thiophen-2-yl group. This particular arrangement of functional groups provides multiple sites for chemical modification and interaction with biological targets. The presence of the formyl group, in particular, suggests potential for condensation reactions, such as Schiff base formation, which is a common strategy in drug design to enhance binding affinity and selectivity.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various therapeutic areas, including cancer, inflammation, and infectious diseases. The pyrazole and thiophene scaffolds are well-documented for their biological activity and have been widely explored in medicinal chemistry. For instance, derivatives of these heterocycles have shown promising results in inhibiting kinases and other enzymes involved in disease pathways.

The acetic acid moiety in the compound's structure not only contributes to its solubility but also provides a carboxylic acid functional group that can engage in hydrogen bonding interactions with biological targets. This feature is particularly valuable in designing molecules that require precise positioning within active sites of enzymes or receptors. Additionally, the acetic acid group can be further functionalized to introduce additional pharmacophores or improve metabolic stability.

Recent studies have highlighted the potential of thiophene-containing compounds as scaffolds for drug discovery. Thiophenes are known for their ability to modulate various biological processes due to their aromatic structure and electron-rich nature. The combination of thiophene with pyrazole in this compound creates a highly versatile platform for exploring new chemical space. Such hybrid structures often exhibit enhanced biological activity compared to their individual components.

The formyl group present in the molecule offers opportunities for further derivatization through condensation reactions with amines or hydrazines to form Schiff bases or hydrazones. These derivatives have been extensively studied for their potential as antimicrobial, anti-inflammatory, and anticancer agents. The ability to easily modify the formyl group makes this compound a valuable starting point for generating libraries of compounds for high-throughput screening.

In the context of drug development, the synthesis of novel heterocyclic compounds like 2-(4-formyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetic acid is driven by the need for more effective and selective therapeutic agents. The compound's unique structural features make it an attractive candidate for further exploration in medicinal chemistry. By leveraging its inherent properties, researchers can design derivatives with improved pharmacokinetic profiles and reduced side effects.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its structural motifs are also relevant in materials science, particularly in the development of organic semiconductors and luminescent materials. The conjugated system formed by the pyrazole and thiophene rings can contribute to electron transport properties, making it suitable for use in optoelectronic devices.

The synthesis of CAS No. 2098014-96-9 involves multi-step organic transformations that highlight the synthetic versatility of pyrazole and thiophene derivatives. Key steps typically include functionalization of the pyrazole ring followed by coupling with thiophene derivatives, which can be achieved through various cross-coupling reactions such as Suzuki or Stille couplings. The introduction of the formyl group can be accomplished via oxidation of a methyl or hydroxymethyl substituent.

Ongoing research continues to uncover new applications for this class of compounds. For example, recent studies have explored their potential as modulators of enzyme activity in neurological disorders. The ability to fine-tune the structure through derivatization allows researchers to tailor properties such as solubility, bioavailability, and target specificity.

In conclusion, 2-(4-formyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetic acid represents a promising scaffold for drug discovery and materials science applications. Its unique structural features provide multiple opportunities for chemical modification and biological exploration. As research progresses, this compound is likely to play an increasingly important role in developing novel therapeutic agents and advanced materials.